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Compound of Interest

Compound Name: Daf-FM

CAS No.: 254109-20-1

Cat. No.: B1588539

Get Quote

This guide provides immediate safety, logistical, and procedural information for researchers,

scientists, and drug development professionals working with DAF-FM (4-amino-5-methylamino-

2',7'-difluorofluorescein) and its cell-permeable diacetate form, DAF-FM diacetate. Adherence

to these guidelines is crucial for ensuring laboratory safety and the integrity of experimental

outcomes.

Immediate Safety Information
While some safety data sheets (SDS) may vary in their recommendations, it is best practice to

handle DAF-FM and its derivatives with a standard level of laboratory caution. The following

personal protective equipment (PPE) is essential.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Rationale

Eye Protection Safety glasses or goggles
Protects eyes from potential

splashes of DAF-FM solutions.

Hand Protection Nitrile gloves
Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

A user guide from Thermo Fisher Scientific explicitly advises to "Wear appropriate protective

eyewear, clothing, and gloves" when handling DAF-FM and DAF-FM diacetate.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact
Immediately flush eyes with plenty of water for

several minutes.

Skin Contact Wash off with soap and plenty of water.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.

Operational Plan: Handling and Experimental
Protocol
DAF-FM diacetate is a cell-permeable probe used to detect nitric oxide (NO) in living cells.

Once inside the cell, it is deacetylated by intracellular esterases to the cell-impermeant DAF-
FM, which fluoresces upon reacting with NO.

Storage and Handling:
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Storage: Upon receipt, store DAF-FM and DAF-FM diacetate at -20°C, protected from light

and moisture.[1][2] It is recommended to store the dry powder with a desiccant.[2]

Stock Solution Preparation:

Bring the DAF-FM diacetate powder and anhydrous dimethyl sulfoxide (DMSO) to room

temperature before use.

To prepare a stock solution (typically 5 mM or 10 mM), dissolve the powder in anhydrous

DMSO. For example, to make a 5 mM stock solution from 1 mg of DAF-FM diacetate, add

0.4 mL of DMSO.

Vortex the solution until the dye is fully dissolved.

Stock Solution Storage: Aliquot the DMSO stock solution into single-use volumes and store

at -20°C, protected from light. This minimizes freeze-thaw cycles. Properly stored stock

solutions should be stable for at least six months.

Working Solution: Prepare working solutions by diluting the stock solution in a suitable buffer

immediately before use. Do not store diluted working solutions. Buffers containing serum,

bovine serum albumin (BSA), or phenol red may interfere with fluorescence and should be

used with caution.

Experimental Protocol for Cellular Staining with DAF-FM Diacetate:

This protocol provides a general guideline for staining live cells to detect intracellular nitric

oxide.

Cell Preparation: Prepare a suspension of viable cells or plate adherent cells on a suitable

culture dish or slide.

Loading Solution Preparation: Dilute the DAF-FM diacetate stock solution into a suitable

buffer to the desired final concentration. A typical starting concentration range is 1–10 µM.

The optimal concentration should be determined empirically for your specific cell type and

experimental conditions.

Cell Loading:
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Replace the cell culture medium with the DAF-FM diacetate loading solution.

Incubate the cells for 20–60 minutes at 37°C. The optimal incubation time can vary

depending on the cell type.

Washing: Remove the loading solution and wash the cells twice with a fresh, pre-warmed

buffer to remove any excess probe.

De-esterification: Incubate the cells for an additional 15–30 minutes in fresh buffer to allow

for the complete de-esterification of the DAF-FM diacetate into DAF-FM by intracellular

esterases.

Nitric Oxide Stimulation (Optional): If your experiment involves stimulating NO production,

treat the cells with your agonist of choice. A positive control can be generated by treating

cells with an NO donor like 1 mM DEA NONOate for 30-60 minutes at 37°C.

Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence

microscope, plate reader, or flow cytometer. The excitation and emission maxima for the

DAF-FM-NO adduct are approximately 495 nm and 515 nm, respectively, which is

compatible with standard FITC filter sets.
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DAF-FM Diacetate Experimental Workflow

Cell Preparation

Prepare Loading Solution
(1-10 µM DAF-FM Diacetate)

Incubate Cells
(20-60 min at 37°C)

Wash Cells (2x)

De-esterification
(15-30 min)

Stimulate NO Production
(Optional)

Measure Fluorescence
(Ex/Em: 495/515 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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